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Compound of Interest

Compound Name: Lactyl-coa

Cat. No.: B155978 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling Lactoyl-CoA, including operational and disposal plans.

Personal Protective Equipment (PPE)
Appropriate PPE is crucial when handling any chemical substance. For Lactoyl-CoA, a

substance for which detailed hazard information is not readily available, adherence to standard

laboratory safety protocols is the minimum requirement. The following table summarizes the

recommended PPE.
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PPE Category Item Specification Purpose

Hand Protection Gloves
Nitrile or neoprene,

powder-free.

Protects skin from

potential irritation or

absorption.

Body Protection Lab Coat/Gown

Long-sleeved,

disposable or clean

lab coat.

Prevents

contamination of

personal clothing.

Eye Protection
Safety

Glasses/Goggles

ANSI Z87.1 compliant

safety glasses with

side shields or

chemical splash

goggles.

Protects eyes from

potential splashes or

aerosols.

Face Protection Face Shield

To be used in

conjunction with

safety glasses or

goggles when there is

a significant risk of

splashing.[1]

Provides an additional

layer of protection for

the face.[1]

Respiratory Protection N95/N100 Respirator

NIOSH-approved, fit-

tested N95 or N100

respirator.

Recommended if

handling the powder

form and there is a

risk of inhalation.

Experimental Protocols: Safe Handling and Disposal
Due to the limited specific hazard data for Lactoyl-CoA, the following protocols are based on

general best practices for handling biochemical reagents in a laboratory setting.

Receiving and Storage
Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage.

Verification: Confirm that the product received is Lactoyl-CoA (CAS No: 1926-57-4).[2]
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Storage: Immediately transfer the product to the appropriate storage conditions. Lactoyl-CoA

should be stored at -80°C, protected from light, and under a nitrogen atmosphere to maintain

its stability.[2][3]

Handling and Use
Preparation: Before handling, ensure that the designated work area (e.g., a clean bench or

fume hood) is clean and uncluttered.

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Equilibration: When removing from -80°C storage, allow the container to equilibrate to room

temperature in a desiccator before opening to prevent condensation, which can degrade the

compound.

Weighing: If weighing the powder form, do so in a chemical fume hood or a balance

enclosure to minimize inhalation risk.

Dissolving: When preparing solutions, add the solvent to the Lactoyl-CoA powder slowly to

avoid splashing. If using water as the stock solution, it is recommended to filter and sterilize

it with a 0.22 μm filter before use.[3]

Post-Handling: After use, securely seal the container, purge with nitrogen if possible, and

return it to -80°C storage.

Disposal Plan
As no specific disposal information is available for Lactoyl-CoA, it should be disposed of in

accordance with local, state, and federal regulations for non-hazardous chemical waste.

Solid Waste:

Collect any solid Lactoyl-CoA waste, including empty containers and contaminated

consumables (e.g., weigh boats, pipette tips), in a designated, clearly labeled hazardous

waste container.

Liquid Waste:
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Collect aqueous solutions of Lactoyl-CoA in a designated, clearly labeled aqueous

hazardous waste container.

Solutions containing organic solvents should be collected in a separate, labeled

hazardous waste container for organic waste.

Decontamination:

Wipe down the work surface and any equipment used with an appropriate cleaning agent

(e.g., 70% ethanol).

Dispose of all cleaning materials in the designated solid hazardous waste container.

Waste Pickup:

Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EHS) department.

Workflow for Safe Handling of Lactoyl-CoA
The following diagram illustrates the procedural flow for the safe handling and disposal of

Lactoyl-CoA.
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Caption: Workflow for the safe handling and disposal of Lactoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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